Cas no 858848-30-3 (5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate)

• Product Name: 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate
• CAS No: 858848-30-3
• MF: C₁₆H₁₇BrO₃S
• MW: 369.273382902145
• CID: 5362650
• Update Time: 2025-08-05

5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(1-methylethyl)phenyl 4-bromobenzenesulfonate
• 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate

• Inchi： 1S/C16H17BrO3S/c1-11(2)15-9-4-12(3)10-16(15)20-21(18,19)14-7-5-13(17)6-8-14/h4-11H,1-3H3
• InChI Key： ZPSFOSWMUGLISF-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC(C)=CC=C2C(C)C)(=O)=O)=CC=C(Br)C=C1

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.6±45.0 °C(Predicted)

Additional information on 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate

5-Methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate (CAS No. 858848-30-3): An Overview

5-Methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate (CAS No. 858848-30-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various research and industrial settings. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate.

The molecular formula of 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate is C₁₆H₁₉BrO₃S, and its molecular weight is approximately 367.3 g/mol. The compound features a substituted phenyl ring with a methyl and isopropyl group, attached to a brominated benzene sulfonate moiety. This intricate structure imparts unique physical and chemical properties to the compound, making it a valuable reagent in synthetic chemistry.

In terms of physical properties, 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound's melting point is around 100°C, and it exhibits good thermal stability under standard laboratory conditions.

The synthesis of 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate typically involves multi-step reactions. One common approach starts with the bromination of 4-bromobenzenesulfonyl chloride followed by the substitution reaction with 5-methyl-2-(propan-2-yl)phenol. This method yields high purity product with good yield. Recent advancements in green chemistry have also explored more environmentally friendly synthesis routes, such as using microwave-assisted reactions to enhance efficiency and reduce waste.

In the realm of medicinal chemistry, 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate has shown promise as a lead compound for drug discovery. Its sulfonate functionality can be readily modified to introduce various pharmacophores, making it an attractive scaffold for developing new therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit potent biological activities against several disease targets, including enzymes and receptors involved in cancer and neurodegenerative disorders.

A notable example of its application in drug discovery is its use as a starting material for the synthesis of selective inhibitors of protein kinases. Protein kinases are key regulators of cellular processes and are implicated in numerous diseases, particularly cancer. By modifying the sulfonate group and the phenyl substituents, researchers have developed highly selective inhibitors that show improved potency and reduced off-target effects compared to existing drugs.

Beyond medicinal chemistry, 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to form stable thin films and its tunable electronic characteristics have led to its incorporation into various device architectures, enhancing their performance and stability.

In the context of environmental sustainability, recent research has focused on developing more sustainable methods for the synthesis and application of 5-methyl-2-(propan-2-yl)phenyl 4-bromobenzene-1-sulfonate. For instance, studies have explored the use of biocatalysts to perform selective transformations on this compound, reducing the need for harsh chemical reagents and minimizing environmental impact. Additionally, efforts are underway to develop recycling processes for materials containing this compound to promote circular economy principles.

The safety profile of 5-methyl-2-(propan-2-ylyl)phenyl 4-bromobenzene-1-sulfonate is an important consideration in its use across different fields. While it is generally considered safe when handled properly under laboratory conditions, appropriate safety measures should be taken to prevent exposure to skin or inhalation. Material Safety Data Sheets (MSDS) provide detailed guidelines for handling and storage to ensure safe usage.

In conclusion, 5-methyl-2-(propan-2-ylyl)phenyl 4-bromobenzene-1-sulfonate (CAS No. 858848-30-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental sustainability. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers seeking to advance their work in these areas. As ongoing research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.